Cas no 139512-38-2 (Propanedioic acid, methyl(3-methylphenyl)-, dimethyl ester)

• Product Name: Propanedioic acid, methyl(3-methylphenyl)-, dimethyl ester
• CAS No: 139512-38-2
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 1273215
• Update Time: 2024-08-04

Propanedioic acid, methyl(3-methylphenyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, methyl(3-methylphenyl)-, dimethyl ester
• Propanedioic acid, 2-methyl-2-(3-methylphenyl)-, 1,3-dimethyl ester

• Inchi： 1S/C13H16O4/c1-9-6-5-7-10(8-9)13(2,11(14)16-3)12(15)17-4/h5-8H,1-4H3
• InChI Key： NBFYQYSOLHNQJX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C)(C1=CC=CC(C)=C1)C(OC)=O

Computed Properties

• Exact Mass: 236.10488

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 297.9±25.0 °C(Predicted)
• PSA: 52.6